Cas no 51896-27-6 (3-Chloro-4-methylbenzenesulfonamide)

• Product Name: 3-Chloro-4-methylbenzenesulfonamide
• CAS No: 51896-27-6
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD00025381
• CID: 386783
• PubChem ID: 256811
• Update Time: 2025-06-28

3-Chloro-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-chloro-4-methyl-
• 3-Chloro-4-methylbenzenesulfonamide
• 2-chloro-4-sulfamoyltoluene
• 2-chloro-4-sulfamoyl-toluene
• 2-chloro-toluene-4-sulfonic acid amide
• 2-Chlor-toluol-4-sulfonsaeure-amid
• 3-Chlor-4-methylphenylsulfamid
• 3-chloro-4-methylbenzene-1-sulfonamide
• 3-chloro-4-methyl-benzenesulfonamide
• 3-chloro-4-methylbenzenesulphonamide
• AC1L5VF3
• AC1Q2LTI
• AC1Q3M5C
• NSC84181
• SBB058981
• SureCN1755266
• EN300-96928
• AKOS005255168
• SB77495
• DTXSID00292620
• p-Toluenesulfonamide, 3-chloro-,
• CS-0265202
• MFCD00025381
• Z385450686
• YAUUWNCFVUUNCM-UHFFFAOYSA-N
• NSC-84181
• 51896-27-6
• 3-CHLORO-P-TOLUENESULFONAMIDE
• SCHEMBL1755266
• BBL100762
• STL554556

• MDL： MFCD00025381
• Inchi： 1S/C7H8ClNO2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： YAUUWNCFVUUNCM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)S(N)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 135-138℃
• PSA: 60.16
• LogP: 3.07690

Additional information on 3-Chloro-4-methylbenzenesulfonamide

Introduction to 3-Chloro-4-methylbenzenesulfonamide (CAS No. 51896-27-6)

3-Chloro-4-methylbenzenesulfonamide, also known by its CAS number 51896-27-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and a methyl group substituted on a benzenesulfonamide scaffold. The combination of these functional groups imparts specific physicochemical properties that make it an attractive candidate for various research and development activities.

The chemical formula of 3-Chloro-4-methylbenzenesulfonamide is C₈H₉ClNO₂S, and it has a molecular weight of approximately 204.68 g/mol. Its melting point is around 130-132°C, and it is generally soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties are crucial for its use in various laboratory settings, including synthesis, purification, and analytical methods.

In recent years, 3-Chloro-4-methylbenzenesulfonamide has gained attention due to its potential as a building block in the synthesis of more complex molecules. Its reactivity and stability make it a valuable intermediate in the development of new drugs and materials. For instance, sulfonamides are well-known for their biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of the chloro and methyl groups can further modulate these activities, making 3-Chloro-4-methylbenzenesulfonamide an interesting compound for medicinal chemists.

The latest research has explored the use of 3-Chloro-4-methylbenzenesulfonamide in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. The researchers found that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding underscores the importance of 3-Chloro-4-methylbenzenesulfonamide as a starting material for drug discovery.

Beyond its medicinal applications, 3-Chloro-4-methylbenzenesulfonamide has also been investigated for its use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies. A recent study published in the Journal of Materials Chemistry demonstrated that MOFs derived from 3-Chloro-4-methylbenzenesulfonamide-based ligands exhibited high surface areas and excellent stability under various conditions.

The synthesis of 3-Chloro-4-methylbenzenesulfonamide typically involves several steps, including sulfonation and substitution reactions. One common method involves the sulfonation of 3-chloro-4-methyltoluene followed by amide formation using ammonia or an appropriate amine derivative. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection. High-performance liquid chromatography (HPLC) is often used to ensure the purity and identity of the synthesized compound.

In terms of safety and handling, while 3-Chloro-4-methylbenzenesulfonamide is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during laboratory work involving this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The market demand for 3-Chloro-4-methylbenzenesulfonamide is driven by its diverse applications in pharmaceuticals and materials science. As research continues to uncover new uses for this compound, its importance is likely to grow. Companies involved in drug discovery and development are increasingly interested in compounds like 3-Chloro-4-methylbenzenesulfonamide, which can serve as key intermediates or lead molecules in their pipelines.

In conclusion, 3-Chloro-4-methylbenzenesulfonamide (CAS No. 51896-27-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.